Cas no 1404455-71-5 (2-Hydrazino-5-methylpyrazine hydrochloride)

• Product Name: 2-Hydrazino-5-methylpyrazine hydrochloride
• CAS No: 1404455-71-5
• MF: C₅H₉ClN₄
• MW: 160.60475897789
• CID: 6793169
• PubChem ID: 71651726
• Update Time: 2025-05-20

2-Hydrazino-5-methylpyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1404455-71-5
• 2-Hydrazino-5-methylpyrazine hydrochloride

• Inchi： 1S/C5H8N4.ClH/c1-4-2-8-5(9-6)3-7-4;/h2-3H,6H2,1H3,(H,8,9);1H
• InChI Key： KJMFXLVUYJUASX-UHFFFAOYSA-N
• SMILES： Cl.N1C=C(NN)N=CC=1C

Computed Properties

• Exact Mass: 160.0515740g/mol
• Monoisotopic Mass: 160.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Additional information on 2-Hydrazino-5-methylpyrazine hydrochloride

Exploring the Properties and Applications of 2-Hydrazino-5-methylpyrazine hydrochloride (CAS No. 1404455-71-5)

2-Hydrazino-5-methylpyrazine hydrochloride (CAS No. 1404455-71-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its hydrazine functional group attached to a methylpyrazine backbone, serves as a versatile intermediate in the development of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of 2-Hydrazino-5-methylpyrazine hydrochloride features a pyrazine ring substituted with a methyl group at the 5-position and a hydrazino group at the 2-position. This unique arrangement contributes to its reactivity and utility in various synthetic pathways. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial applications. Recent studies highlight its role in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry.

One of the most compelling aspects of 2-Hydrazino-5-methylpyrazine hydrochloride is its application in the development of small molecule inhibitors and kinase-targeted therapies. With the growing demand for precision medicine, researchers are exploring its potential in designing compounds that modulate specific biological pathways. For instance, its derivatives have shown promise in targeting enzymes involved in inflammatory and metabolic disorders, aligning with current trends in personalized healthcare and drug repurposing.

In addition to pharmaceutical applications, 2-Hydrazino-5-methylpyrazine hydrochloride is also utilized in agrochemical research. Its ability to act as a building block for crop protection agents has made it valuable in developing next-generation pesticides and herbicides. This aligns with the global push toward sustainable agriculture and the need for environmentally friendly solutions to enhance crop yields.

The synthesis of 2-Hydrazino-5-methylpyrazine hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and salt formation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and efficiency, reflecting the broader adoption of green chemistry principles in modern laboratories. These innovations are particularly relevant given the increasing focus on sustainable chemical processes and reducing synthetic waste.

From a market perspective, the demand for 2-Hydrazino-5-methylpyrazine hydrochloride is expected to rise, driven by its expanding applications in pharmaceutical intermediates and specialty chemicals. Suppliers and manufacturers are investing in scalable production methods to meet the needs of academic and industrial researchers. Quality control and regulatory compliance remain critical, ensuring that the compound meets the stringent standards required for high-purity applications.

For researchers seeking detailed information on 2-Hydrazino-5-methylpyrazine hydrochloride, key questions often revolve around its solubility profile, storage conditions, and handling precautions. Proper storage in a cool, dry environment and protection from moisture are essential to maintain its stability. Additionally, its compatibility with common solvents like DMSO, methanol, and water makes it adaptable for various experimental setups.

In summary, 2-Hydrazino-5-methylpyrazine hydrochloride (CAS No. 1404455-71-5) is a multifaceted compound with significant potential in drug discovery, agrochemical development, and material science. Its unique chemical properties and broad applicability position it as a valuable tool for researchers aiming to address contemporary challenges in healthcare and sustainable technology. As scientific advancements continue, this compound is likely to play an increasingly prominent role in innovative solutions across multiple industries.